Cas no 3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine)
3415-70-1 structure
Product Name:3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
CAS No:3415-70-1
MF:C25H39FN2O7
MW:498.58477139473
CID:918803
PubChem ID:94262
Update Time:2025-04-19
3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Chemical and Physical Properties
Names and Identifiers
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- 3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
- 2'-Deoxy-5-fluorouridine 3',5'-dioctanoate
- 3',5'-di-O-octanoyl-FUdR
- 3',5'-O-dioctanoyl-floxuridine
- Fdurd-C-8
- 2'-deoxy-3',5'-di-O-octanoyl-5-fluorouridine
- Uridine, 2'-deoxy-5-fluoro-, 3',5'-dioctanoate
- Fdurd-C8
- SCHEMBL10951268
- 5-Fluoro-2'-deoxy-O',O'-dioctanoyluridine
- DTXSID90955696
- 1-(2-Deoxy-3,5-di-O-octanoylpentofuranosyl)-5-fluoro-4-hydroxypyrimidin-2(1H)-one
- 3415-70-1
- [(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-octanoyloxyoxolan-2-yl]methyl octanoate
-
- Inchi: 1S/C25H39FN2O7/c1-3-5-7-9-11-13-22(29)33-17-20-19(35-23(30)14-12-10-8-6-4-2)15-21(34-20)28-16-18(26)24(31)27-25(28)32/h16,19-21H,3-15,17H2,1-2H3,(H,27,31,32)/t19-,20+,21+/m0/s1
- InChI Key: MHHHJDVJXRSMRN-PWRODBHTSA-N
- SMILES: FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC)=O)O1)OC(CCCCCCC)=O)=O)=O
Computed Properties
- Exact Mass: 498.27400
- Monoisotopic Mass: 498.27412975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 18
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 138.69000
- LogP: 2.91440
3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine) Related Products
- 96733-83-4(Uridine,2'-deoxy-5-fluoro-, 5'-hexadecanoate (9CI))
- 7207-62-7([(2R,3S,5R)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-pentanoyloxyoxolan-2-yl]methyl pentanoate)
- 110522-47-9(3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine)
- 163680-81-7(Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI))
- 7207-68-3(Uridine,2'-deoxy-5-fluoro-, 3',5'-dihexadecanoate (9CI))
- 20105-52-6(b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester)
- 118694-10-3(Uridine,2'-deoxy-5-fluoro-, 5'-octanoate (9CI))
- 163680-83-9(Uridine, 5-fluoro-,2'-(hydrogen pentanedioate) (9CI))
- 141482-25-9(2'-deoxy-5-fluoro-5'-O-[(9Z)-octadec-9-enoyl]uridine)
- 4564-21-0(Uridine, 2'-deoxy-5-fluoro-, 3',5'-dipropionate)
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